CDK
  • Trilaciclib hydrochloride
    Trilaciclib hydrochloride
    • Cat. No.:
    • B560558
    • CAS No.:
    • 1977495-97-8
    • Molecular Formula:
    • C24H32Cl2N8O
    • Molecular Weight:
    • 519.5 g/mol
    Description
    TRILACICLIB DIHYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 2021 and is indicated for small cell lung carcinoma.
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  • AS2863619
    AS2863619
    • Cat. No.:
    • B605613
    • CAS No.:
    • Molecular Formula:
    • C16H14Cl2N8O
    • Molecular Weight:
    • 405.2 g/mol
    Description
    AS-2863619 is a dual inhibitor of cyclin-dependent kinase 8 (Cdk8) and Cdk19 (IC50s = 0.6 and 4.3 nM, respectively). It induces Foxp3 expression in isolated mouse naïve T cells when used at a concentration of 1 ...
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  • AG-012986
    AG-012986
    • Cat. No.:
    • B1664413
    • CAS No.:
    • 223784-75-6
    • Molecular Formula:
    • C16H12F2N4O3S2
    • Molecular Weight:
    • 410.4 g/mol
    Description
    AG-012986 is a pan-CDK inhibitor. AG-012986 may be useful in the treatment of tumors by inhibiting p38 MAPK phosphorylation.
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  • CGP60474
    CGP60474
    • Cat. No.:
    • B1668527
    • CAS No.:
    • 164658-13-3
    • Molecular Formula:
    • C18H18ClN5O
    • Molecular Weight:
    • 355.8 g/mol
    Description
    3-[[4-[2-(3-chloroanilino)-4-pyrimidinyl]-2-pyridinyl]amino]-1-propanol is a substituted aniline.
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  • LDC000067
    LDC000067
    • Cat. No.:
    • B1674669
    • CAS No.:
    • 1073485-20-7
    • Molecular Formula:
    • C18H18N4O3S
    • Molecular Weight:
    • 370.4 g/mol
    Description
    LDC000067 is a cyclin-dependent kinase 9 (Cdk9) inhibitor (IC50 = 44 nM). It is selective for Cdk9 over Cdk1, -2, -4, -6, and -7 (IC50s = 5.5, 2.44, 9.24, >10, and >10 μM, respectively), as well as a panel of 28...
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  • SB-218078
    SB-218078
    • Cat. No.:
    • B1680805
    • CAS No.:
    • 135897-06-2
    • Molecular Formula:
    • C24H15N3O3
    • Molecular Weight:
    • 393.4 g/mol
    Description
    LSM-1274 is an indolocarbazole.
    SB-218078 is a specific inhibitor of CHK1.
    inhibitor of human checkpoint kinase;  structure in first source
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  • CDK9/HDAC1/HDAC3-IN-1
    CDK9/HDAC1/HDAC3-IN-1
    • Cat. No.:
    • B2880936
    • CAS No.:
    • Molecular Formula:
    • C20H23N3O2
    • Molecular Weight:
    • 337.4 g/mol
    Description
    HDAC3 inhibitor is an allosteric inhibitor of histone deacetylase 3 (HDAC3;  Ki = 0.16 nM). It is selective for HDAC3 over HDAC1 and HDAC2 (IC50s = 0.95, 11.81, and 95.45 nM, respectively, using recombinant...
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  • Cdk12-IN-E9
    Cdk12-IN-E9
    • Cat. No.:
    • B8103333
    • CAS No.:
    • Molecular Formula:
    • C24H30N6O2
    • Molecular Weight:
    • 434.5 g/mol
    Description
    Cdk12-IN-E9 is a useful research compound. Its molecular formula is C24H30N6O2 and its molecular weight is 434.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cdk12-IN-E9 suitable for many...
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  • NVP-2
    NVP-2
    • Cat. No.:
    • B10763679
    • CAS No.:
    • Molecular Formula:
    • C27H37ClN6O2
    • Molecular Weight:
    • 513.1 g/mol
    Description
    NVP-2 is a potent and selective ATP-competitive cyclin dependent kinase 9 (CDK9) probe. NVP-2 induces cell apoptosis.
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  • JSH-150
    JSH-150
    • Cat. No.:
    • B15584684
    • CAS No.:
    • Molecular Formula:
    • C24H33ClN6O2S
    • Molecular Weight:
    • 505.1 g/mol
    Description
    JSH-150 is a useful research compound. Its molecular formula is C24H33ClN6O2S and its molecular weight is 505.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JSH-150 suitable for many rese...
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